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Compound of Interest

Compound Name: 2-Oxaadamantan-1-ylmethanol

Cat. No.: B3097192 Get Quote

This document provides essential, risk-based guidance on the selection, use, and disposal of

Personal Protective Equipment (PPE) for all laboratory operations involving 2-Oxaadamantan-
1-ylmethanol (CAS No. 130397-14-2). As a specialized adamantane derivative, its unique

caged structure and functional groups necessitate a handling protocol grounded in a thorough

understanding of its potential hazards.[1] This guide is intended for researchers, chemists, and

drug development professionals, aiming to build a foundation of safety and trust through

scientifically sound operational procedures.

Guiding Principle: A Proactive Stance on Safety
The toxicological properties of 2-Oxaadamantan-1-ylmethanol have not been fully

investigated.[2] Therefore, our safety paradigm is built upon the available GHS hazard

classifications and data from structurally similar compounds, such as 1-adamantanemethanol

and other bicyclic alcohols.[3][4] A cautious and proactive approach is mandatory. The core

principle of this guide is to mitigate risk by treating the compound as hazardous until proven

otherwise, ensuring that engineering controls and PPE provide a robust barrier against

potential exposure.

Hazard Profile and Risk Assessment
Effective PPE selection is dictated by a clear understanding of the compound's specific

hazards. The primary risks associated with 2-Oxaadamantan-1-ylmethanol, as identified in
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available safety data, are summarized below.[5]

GHS Hazard
Statement

Hazard Description
Primary Route of
Exposure

Implication for
Protective
Measures

H302 Harmful if swallowed Ingestion

Strict prohibition of

eating, drinking, or

smoking in the work

area.[5]

H315 Causes skin irritation Dermal (Skin) Contact

Requires the use of

chemical-resistant

gloves and a

protective lab coat.[5]

H319
Causes serious eye

irritation
Ocular (Eye) Contact

Mandates the use of

chemical splash

goggles at all times.[5]

H335
May cause respiratory

irritation
Inhalation

Requires handling in a

well-ventilated area,

preferably a fume

hood. Respiratory

protection is

necessary if dust or

aerosols are

generated.[5]

The compound is a solid at room temperature, meaning the primary inhalation risk stems from

airborne dust generated during weighing, transferring, or scraping.[6]

Core PPE Recommendations: A Multi-Layered
Defense
The following table outlines the minimum required PPE for handling 2-Oxaadamantan-1-
ylmethanol. The rationale behind each selection is critical for understanding and adapting to

varying experimental conditions.
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PPE Category
Specific
Recommendations

Rationale and Causality

Eye & Face Protection

Chemical splash goggles

compliant with OSHA 29 CFR

1910.133 or EN166 standards.

[2]

Mandatory. The compound is

classified as a serious eye

irritant (H319).[5] Goggles

provide a 360-degree seal to

protect against splashes,

mists, and fine dust that safety

glasses do not. A face shield

should be worn over goggles

during procedures with a high

risk of splashing.

Hand Protection

Nitrile gloves (minimum 5-mil

thickness for splash

protection).

Mandatory. Nitrile provides

effective protection against

skin irritation (H315) from

incidental contact with alcohols

and many solid organic

chemicals.[7][8] Gloves must

be inspected for tears before

use and changed immediately

upon known contamination or

after a maximum of two hours

of use.

Body Protection
A buttoned, long-sleeved

laboratory coat.

Mandatory. A lab coat protects

skin and personal clothing

from accidental spills and

contamination, addressing the

H315 skin irritation hazard.[3]

Respiratory Protection Situational. Not required when

handling small quantities

inside a certified chemical

fume hood. A NIOSH-approved

N95 particulate respirator is

required for any operation that

may generate dust (e.g.,

Conditional. This addresses

the H335 respiratory irritation

hazard.[5] Engineering

controls (fume hood) are the

primary defense. Respirators

are a necessary secondary

defense when these controls
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weighing, extensive transfers)

outside of a fume hood.[3][9]

are insufficient to prevent

inhalation of airborne particles.

Procedural Workflow for Safe Handling
Adherence to a strict operational sequence is crucial for minimizing exposure risk. This

workflow covers the entire process from preparation to disposal.

Step 1: Pre-Operational Safety Check
Verify Engineering Controls: Ensure the chemical fume hood is operational and the sash is at

the appropriate working height.

Locate Emergency Equipment: Confirm the unobstructed accessibility of the safety shower

and eyewash station.[3]

Inspect PPE: Carefully inspect all PPE for defects, such as cracks in goggles or pinholes in

gloves. Discard and replace any compromised equipment.

Step 2: Donning PPE
Always don PPE before entering the area where the chemical is handled.

Body Protection: Put on the laboratory coat and fasten all buttons.

Respiratory Protection (if required): Perform a seal check for the N95 respirator.

Eye Protection: Put on chemical splash goggles.

Hand Protection: Put on nitrile gloves, ensuring the cuffs are pulled over the sleeves of the

lab coat.

Step 3: Doffing (Removing) PPE
This is a critical step to prevent cross-contamination. Always assume the exterior of your PPE

is contaminated.
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Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out.

Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off,

creating a bag for the first glove.

Goggles: Remove goggles from the back of the head forward. Do not touch the front surface.

Lab Coat: Unbutton the lab coat. Remove it by peeling it off the shoulders, turning the

sleeves inside out. Fold the coat so the contaminated exterior is contained within.

Respirator (if used): Remove the respirator from the back of the head forward.

Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[2]

Step 4: Waste Disposal Plan
Contaminated PPE: All used gloves, respirators, and any heavily contaminated disposable

items must be placed in a sealed, labeled hazardous waste container.

Chemical Waste: Dispose of unused 2-Oxaadamantan-1-ylmethanol and any solutions

containing it according to your institution's and local hazardous waste regulations. Do not

pour down the drain.[9]

Decision Workflow for PPE Selection
The following diagram provides a logical pathway for selecting the appropriate level of PPE

based on the specific task.
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Initiate Task with
2-Oxaadamantan-1-ylmethanol

Potential for Dust or
Aerosol Generation?

(e.g., Weighing, Scraping)

Significant Splash Risk?
(e.g., Large Volume Transfer, Reaction Quench)

No

Add N95 Respirator

Yes

Core PPE:
- Nitrile Gloves

- Lab Coat
- Splash Goggles

No

Add Face Shield
(over goggles)

Yes

Proceed with Core PPE Proceed with Enhanced PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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